Cas no 2228352-32-5 (3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione structure
2228352-32-5 structure
Product Name:3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
CAS No:2228352-32-5
MF:C13H25NO3S
MW:275.407502889633
CID:6162617
PubChem ID:165883980
Update Time:2025-07-19

3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
    • EN300-2006818
    • 3-[1-(aminomethyl)-4-hydroxycyclohexyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
    • 2228352-32-5
    • Inchi: 1S/C13H25NO3S/c1-12(2)11(5-8-18(12,16)17)13(9-14)6-3-10(15)4-7-13/h10-11,15H,3-9,14H2,1-2H3
    • InChI Key: RITQXBIOJCPIKT-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1(C)C)C1(CN)CCC(CC1)O)(=O)=O

Computed Properties

  • Exact Mass: 275.15551483g/mol
  • Monoisotopic Mass: 275.15551483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 88.8Ų

3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Pricemore >>

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Additional information on 3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Recent Advances in the Study of 3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS: 2228352-32-5)

The compound 3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS: 2228352-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated its ability to effectively inhibit target enzymes with high specificity, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Researchers have employed advanced computational modeling techniques to predict binding affinities and optimize the molecular structure for enhanced efficacy and reduced off-target effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Studies have indicated that 3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione may interfere with signaling pathways critical for cancer cell proliferation and survival. In vivo experiments using murine models have shown promising results, with significant tumor growth inhibition observed in treated groups compared to controls. These findings underscore the compound's potential as a multi-targeted therapeutic agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and excretion profiles. Results indicate that the molecule exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life. These characteristics make it a viable candidate for further preclinical development. However, researchers have noted the need for additional studies to assess potential toxicity and long-term safety.

The synthesis and scalable production of 3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione have also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for ensuring the compound's availability for further clinical testing and potential commercialization.

In conclusion, the latest research on 3-1-(aminomethyl)-4-hydroxycyclohexyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS: 2228352-32-5) highlights its significant therapeutic potential across multiple disease areas. While preliminary findings are encouraging, further studies are needed to fully elucidate its mechanisms, optimize its pharmacological profile, and validate its efficacy and safety in human trials. The compound represents a promising avenue for future drug development, with the potential to address unmet medical needs in inflammation and oncology.

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